Cas no 59056-76-7 (Benzene, 4-butyl-1,2-dimethoxy-)

Benzene, 4-butyl-1,2-dimethoxy- structure
59056-76-7 structure
Benzene, 4-butyl-1,2-dimethoxy-
59056-76-7
C12H18O2
194.27012
340015
592176

Benzene, 4-butyl-1,2-dimethoxy- Properties

Names and Identifiers

    • Benzene, 4-butyl-1,2-dimethoxy-
    • 4-butyl-1,2-dimethoxybenzene
    • DTXSID40343786
    • 59056-76-7
    • SCHEMBL2759507
    • veratrylpropane
    • 4-n-butylveratrole
    • 4-Butyl-1,2-dimethoxy benzene
    • 4-Butyl-1,2-dimethoxybenzene #
    • +Expand
    • VJPNFMCNTKHVTR-UHFFFAOYSA-N
    • InChI=1S/C12H18O2/c1-4-5-6-10-7-8-11(13-2)12(9-10)14-3/h7-9H,4-6H2,1-3H3
    • C(C1C=CC(OC)=C(OC)C=1)CCC

Computed Properties

  • 194.13074
  • 0
  • 2
  • 5
  • 194.130679813g/mol
  • 14
  • 147
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.3
  • 18.5Ų

Experimental Properties

  • 18.46

Benzene, 4-butyl-1,2-dimethoxy- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C; 10 min
1.2 Solvents: Tetrahydrofuran ;  30 min; 2 h
1.3 Reagents: Carbon dioxide
2.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
2.2 Reagents: Water ;  rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  overnight, rt → reflux
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C; 10 min
2.2 Solvents: Tetrahydrofuran ;  30 min; 2 h
2.3 Reagents: Carbon dioxide
3.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
3.2 Reagents: Water ;  rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: Tungstic acid (H2WO4) ;  rt → 300 °C; 6 h, 300 °C
Reference
Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst
Mai, Fuhang; et al, RSC Advances, 2019, 9(5), 2764-2771

Benzene, 4-butyl-1,2-dimethoxy- Raw materials

Benzene, 4-butyl-1,2-dimethoxy- Preparation Products

Benzene, 4-butyl-1,2-dimethoxy- Related Literature

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